Cas no 1240611-21-5 (2-(5-Bromopyridin-2-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(5-Bromopyridin-2-yl)-2,2-difluoroacetic acid
• CAS No: 1240611-21-5
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• CID: 4564232
• PubChem ID: 68626277
• Update Time: 2025-10-28

2-(5-Bromopyridin-2-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridin-2-yl)-2,2-difluoroacetic acid
• CS-0223094
• 2-(5-bromopyridin-2-yl)-22-difluoroacetic acid
• SCHEMBL3394893
• AT36637
• EN300-1138766
• 2-(5-bromopyridin-2-yl)-2,2-difluoroaceticacid
• 1240611-21-5
• 2-(5-Bromopyridin-2-yl)-2,2-difluoroacetic acid

• Inchi： 1S/C7H4BrF2NO2/c8-4-1-2-5(11-3-4)7(9,10)6(12)13/h1-3H,(H,12,13)
• InChI Key： MCXGNMNQGZVDRF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 250.93935g/mol
• Monoisotopic Mass: 250.93935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 2-(5-Bromopyridin-2-yl)-2,2-difluoroacetic acid

Introduction to 2-(5-Bromopyridin-2-yl)-2,2-difluoroacetic acid (CAS No. 1240611-21-5)

2-(5-Bromopyridin-2-yl)-2,2-difluoroacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1240611-21-5, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound features a pyridine core substituted with a bromine atom at the 5-position and a difluoroacetic acid moiety at the 2-position, making it a structurally unique entity with potential applications in drug discovery and synthetic chemistry.

The structural motif of 2-(5-Bromopyridin-2-yl)-2,2-difluoroacetic acid combines the versatility of the pyridine scaffold with the electronic effects of fluorine atoms, which are well-documented for their ability to modulate metabolic stability, lipophilicity, and binding affinity. The presence of a bromine atom further enhances its utility as a synthetic intermediate, allowing for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These attributes make it a valuable building block in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced pharmacokinetic properties and improved biological activity. The fluorine atoms in 2-(5-Bromopyridin-2-yl)-2,2-difluoroacetic acid contribute to its metabolic stability by resisting hydrolysis and oxidation, which is a critical factor in prolonging the half-life of drugs in vivo. Additionally, the electron-withdrawing nature of fluorine can influence the electronic properties of adjacent functional groups, thereby fine-tuning the binding interactions with biological targets.

The brominated pyridine ring in this compound serves as a handle for further derivatization, enabling chemists to explore diverse chemical space. This flexibility has been exploited in several studies aiming to develop small-molecule inhibitors targeting enzymes involved in cancer metabolism. For instance, researchers have leveraged the reactivity of the bromine atom to introduce various nitrogen-containing heterocycles, which have shown promise as kinase inhibitors and modulators of metabolic pathways relevant to tumor growth.

One notable application of 2-(5-Bromopyridin-2-yl)-2,2-difluoroacetic acid is in the synthesis of fluorinated pyridine-based drug candidates. These candidates have been investigated for their potential in treating inflammatory diseases and neurological disorders. The difluoroacetic acid moiety imparts additional lipophilicity, which is often essential for crossing biological membranes. Furthermore, the structural motif has been incorporated into molecules designed to interact with specific protein targets implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent advances in computational chemistry have also highlighted the significance of fluorinated acetic acids as pharmacophores. Molecular modeling studies suggest that compounds like 2-(5-Bromopyridin-2-yl)-2,2-difluoroacetic acid can exhibit high binding affinity for receptors and enzymes involved in pain signaling and neurotransmission. This has spurred interest in developing novel analgesics and anesthetics based on similar structural frameworks.

The synthesis of 2-(5-Bromopyridin-2-yl)-2,2-difluoroacetic acid typically involves multi-step organic transformations starting from commercially available precursors such as 5-bromopyridine and 1,1-difluoroacetone. Palladium-catalyzed cross-coupling reactions are often employed to introduce the pyridine ring at the 2-position while maintaining regioselectivity. The introduction of fluorine atoms is achieved through nucleophilic substitution or metal-halogen exchange reactions, which highlight the compound's synthetic utility.

In conclusion, 1240611-21-5 represents a structurally intriguing compound with broad applications in pharmaceutical research. Its unique combination of fluorinated and brominated pyridine moieties makes it an attractive scaffold for developing next-generation therapeutics. As research continues to uncover new biological targets and synthetic methodologies, 1240611-21-5 is poised to play a pivotal role in advancing drug discovery efforts across multiple therapeutic areas.